Cas no 2097902-84-4 (4-(2-Chlorobenzenesulfonyl)-1-(pyridin-3-yl)piperazin-2-one)

• Product Name: 4-(2-Chlorobenzenesulfonyl)-1-(pyridin-3-yl)piperazin-2-one
• CAS No: 2097902-84-4
• MF: C₁₅H₁₄ClN₃O₃S
• MW: 351.807960987091
• CID: 5468419
• Update Time: 2025-06-09

4-(2-Chlorobenzenesulfonyl)-1-(pyridin-3-yl)piperazin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(2-chlorobenzenesulfonyl)-1-(pyridin-3-yl)piperazin-2-one
• 4-(2-chlorophenyl)sulfonyl-1-pyridin-3-ylpiperazin-2-one
• 4-(2-Chlorobenzenesulfonyl)-1-(pyridin-3-yl)piperazin-2-one

• Inchi： 1S/C15H14ClN3O3S/c16-13-5-1-2-6-14(13)23(21,22)18-8-9-19(15(20)11-18)12-4-3-7-17-10-12/h1-7,10H,8-9,11H2
• InChI Key： RTACETJQBYQULE-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1S(N1CC(N(C2C=NC=CC=2)CC1)=O)(=O)=O

Computed Properties

• Exact Mass: 351.0444402 g/mol
• Monoisotopic Mass: 351.0444402 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 537
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 351.8
• XLogP3: 1.5
• Topological Polar Surface Area: 79

Additional information on 4-(2-Chlorobenzenesulfonyl)-1-(pyridin-3-yl)piperazin-2-one

Chemical Profile of 4-(2-Chlorobenzenesulfonyl)-1-(pyridin-3-yl)piperazin-2-one (CAS No. 2097902-84-4)

4-(2-Chlorobenzenesulfonyl)-1-(pyridin-3-yl)piperazin-2-one (CAS No. 2097902-84-4) is a meticulously designed organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its unique structural motif, combines a chlorobenzenesulfonyl group with a pyridin-3-yl substituent linked to a piperazine ring, forming a potent scaffold for further chemical and biological exploration. The presence of these specific functional groups not only imparts distinct physicochemical properties but also opens up a plethora of possibilities for its application in drug discovery and development.

The sulfonyl group attached to the benzene ring is a well-known pharmacophore in medicinal chemistry, often contributing to the binding affinity and selectivity of small-molecule inhibitors. In contrast, the pyridine ring, particularly when positioned at the 3-position relative to the piperazine nitrogen, has been extensively studied for its ability to modulate biological pathways through interactions with various protein targets. The integration of these elements into a single molecule suggests a potential for dual-targeting or enhanced efficacy, which is increasingly becoming a key focus in modern drug design.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such compounds with greater precision. Molecular docking studies have indicated that derivatives of 4-(2-chlorobenzenesulfonyl)-1-(pyridin-3-yl)piperazin-2-one may exhibit inhibitory activity against enzymes involved in inflammatory pathways, making them promising candidates for therapeutic intervention in chronic inflammatory diseases. Furthermore, the compound’s solubility profile and metabolic stability have been optimized through structural modifications, ensuring better bioavailability and reduced toxicity.

In vitro studies have begun to unravel the mechanism of action for this compound, revealing its potential as an antagonist or modulator of certain neurotransmitter receptors. The chlorobenzenesulfonyl moiety is particularly noteworthy for its ability to engage with hydrophobic pockets within protein targets, while the pyridin-3-yl group provides hydrogen bonding capabilities that enhance binding interactions. These features make the compound an attractive starting point for designing molecules with improved pharmacokinetic properties.

The synthesis of 4-(2-chlorobenzenesulfonyl)-1-(pyridin-3-yl)piperazin-2-one involves multi-step organic transformations that highlight the synthetic ingenuity required to construct such complex scaffolds. Key synthetic strategies include sulfonylation reactions, nucleophilic substitution at the pyridine ring, and cyclization processes that form the piperazine core. These methodologies are not only elegant but also scalable, ensuring that larger quantities of the compound can be produced for further research and development purposes.

As interest in precision medicine grows, compounds like 4-(2-chlorobenzenesulfonyl)-1-(pyridin-3-yl)piperazin-2-one are being evaluated for their potential in personalized therapeutic approaches. By leveraging structural diversity and computational modeling, researchers aim to identify analogs with enhanced specificity and reduced side effects. The integration of machine learning algorithms into drug discovery pipelines has accelerated this process, allowing for rapid screening of virtual libraries derived from similar chemical motifs.

The pharmacological profile of this compound is further complemented by its ability to cross biological membranes efficiently due to its lipophilic nature. This characteristic is particularly advantageous for central nervous system (CNS) drug development, where blood-brain barrier penetration is often a limiting factor. Preliminary data suggest that derivatives of this scaffold may exhibit neuroprotective effects without significant off-target toxicity.

Future research directions include exploring the compound’s potential as an intermediate in larger synthetic schemes or as part of combinatorial libraries designed for high-throughput screening. The versatility of its core structure allows it to be modified at multiple positions without losing its fundamental pharmacological properties, making it an invaluable tool for medicinal chemists seeking novel therapeutic agents.

The regulatory landscape surrounding such compounds continues to evolve, with increasing emphasis on green chemistry principles and sustainable synthesis methods. Innovations in catalytic processes and solvent systems are being implemented to minimize environmental impact while maintaining high yields and purity standards. These efforts align with global initiatives aimed at promoting responsible chemical manufacturing practices.

In conclusion,4-(2-chlorobenzenesulfonyl)-1-(pyridin-3-yl)piperazin-2-one (CAS No. 2097902-84-4) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activities. Its synthesis reflects cutting-edge methodologies in organic chemistry, while its potential applications span multiple therapeutic areas. As research progresses, this compound will undoubtedly continue to serve as a cornerstone in drug discovery efforts aimed at addressing unmet medical needs.